Cas no 1528717-87-4 (1-(1-methyl-1H-pyrazol-4-yl)-2-oxopyrrolidine-3-ca rboxylic acid)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)-2-oxopyrrolidine-3-ca rboxylic acid
• CAS No: 1528717-87-4
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 5896252
• PubChem ID: 79778383
• Update Time: 2025-10-28

1-(1-methyl-1H-pyrazol-4-yl)-2-oxopyrrolidine-3-ca rboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrazol-4-yl)-2-oxopyrrolidine-3-ca rboxylic acid
• 3-Pyrrolidinecarboxylic acid, 1-(1-methyl-1H-pyrazol-4-yl)-2-oxo-
• EN300-5340666
• Z1343573411
• 1-(1-Methylpyrazol-4-yl)-2-oxopyrrolidine-3-carboxylic acid
• 1-(1-methyl-1H-pyrazol-4-yl)-2-oxopyrrolidine-3-carboxylic acid
• AKOS018336576
• CS-0251060
• 1528717-87-4

• Inchi： 1S/C9H11N3O3/c1-11-5-6(4-10-11)12-3-2-7(8(12)13)9(14)15/h4-5,7H,2-3H2,1H3,(H,14,15)
• InChI Key： JQMWURJPUVTBQQ-UHFFFAOYSA-N
• SMILES： N1(C2=CN(C)N=C2)CCC(C(O)=O)C1=O

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 550.8±40.0 °C(Predicted)
• pka: 3.51±0.20(Predicted)

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)-2-oxopyrrolidine-3-ca rboxylic acid

1-(1-methyl-1H-pyrazol-4-yl)-2-oxopyrrolidine-3-carboxylic acid (CAS No. 1528717-87-4): A Comprehensive Overview

1-(1-methyl-1H-pyrazol-4-yl)-2-oxopyrrolidine-3-carboxylic acid (CAS No. 1528717-87-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine-3-carboxylic acid backbone and 1-methyl-1H-pyrazol-4-yl substituent, serves as a versatile building block in medicinal chemistry. Its molecular structure makes it particularly valuable for drug discovery, especially in the development of kinase inhibitors and other bioactive molecules.

The growing interest in 1-(1-methyl-1H-pyrazol-4-yl)-2-oxopyrrolidine-3-carboxylic acid is driven by its potential applications in treating various diseases. Researchers are exploring its role in modulating enzymatic activity, which could lead to breakthroughs in oncology and inflammatory disorders. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of novel analogs with enhanced pharmacological properties.

From a synthetic chemistry perspective, 1-(1-methyl-1H-pyrazol-4-yl)-2-oxopyrrolidine-3-carboxylic acid presents interesting challenges and opportunities. The presence of both pyrazole and pyrrolidinone rings in its structure requires careful consideration of reaction conditions to maintain the integrity of these functional groups. Recent publications have highlighted innovative synthetic routes to this compound, focusing on atom economy and green chemistry principles - topics that resonate strongly with today's environmentally conscious research community.

The pharmaceutical industry's shift toward targeted therapies has increased demand for specialized intermediates like 1-(1-methyl-1H-pyrazol-4-yl)-2-oxopyrrolidine-3-carboxylic acid. Its structural features make it particularly suitable for fragment-based drug design, a cutting-edge approach that addresses the need for more efficient lead compound identification. This aligns perfectly with current industry trends toward personalized medicine and precision therapeutics.

Analytical characterization of 1-(1-methyl-1H-pyrazol-4-yl)-2-oxopyrrolidine-3-carboxylic acid typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The 2-oxopyrrolidine moiety in particular requires careful analysis due to its potential for tautomerization and other structural dynamics.

In the context of intellectual property, 1-(1-methyl-1H-pyrazol-4-yl)-2-oxopyrrolidine-3-carboxylic acid and its derivatives have been the subject of numerous patent applications. This reflects the compound's commercial potential and the competitive nature of pharmaceutical research. Companies are actively investigating its incorporation into novel drug candidates, particularly in areas addressing unmet medical needs.

The stability profile of 1-(1-methyl-1H-pyrazol-4-yl)-2-oxopyrrolidine-3-carboxylic acid under various storage conditions is another area of active investigation. Researchers are examining factors such as temperature sensitivity, photostability, and hygroscopicity - all critical considerations for pharmaceutical development. These studies contribute valuable data to the growing body of knowledge about this important chemical entity.

From a regulatory standpoint, 1-(1-methyl-1H-pyrazol-4-yl)-2-oxopyrrolidine-3-carboxylic acid falls into the category of pharmaceutical intermediates rather than active pharmaceutical ingredients. This distinction has important implications for its handling, transportation, and documentation requirements. Manufacturers and researchers must stay informed about evolving regulations concerning such compounds in different global markets.

The future outlook for 1-(1-methyl-1H-pyrazol-4-yl)-2-oxopyrrolidine-3-carboxylic acid appears promising, with potential applications extending beyond its current uses. As drug discovery paradigms continue to evolve, this compound's unique structural features position it as a valuable tool for addressing emerging therapeutic challenges. Its role in the development of next-generation pharmaceuticals makes it a compound worth watching in the coming years.